1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine

• IUPAC Name: (5-amino-1-methylpyrazol-3-yl)-(4-methylpyrazol-1-yl)methanone
• InChI: InChI=1S/C9H11N5O/c1-6-4-11-14(5-6)9(15)7-3-8(10)13(2)12-7/h3-5H,10H2,1-2H3
• InChI Key: IKZCWFPGOROIQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C(=O)C2=NN(C(=C2)N)C
• Molecular Formula: C9H11N5O
• Molecular Weight: 205.22 g/mol

Description

1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine, also known as MPA, is a chemical compound that has been widely studied for its potential use in scientific research. MPA is a pyrazolone derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine is not fully understood, but it is believed to act through a variety of pathways. One proposed mechanism involves the inhibition of certain enzymes involved in cell proliferation and survival, leading to the induction of apoptosis. Another proposed mechanism involves the modulation of neurotransmitter activity, leading to changes in neuronal signaling and behavior.
Biochemical and Physiological Effects
1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine has been found to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of neurotransmitter activity. In addition, 1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine has been shown to have anti-inflammatory and antioxidant properties, suggesting that it may have potential therapeutic applications in a variety of disease states.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine in lab experiments is its well-defined chemical structure and known synthesis methods, which allows for precise control over experimental conditions. However, one limitation of using 1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine is its relatively low solubility in aqueous solutions, which may limit its applicability in certain experimental settings.

Future Directions

There are several potential future directions for research involving 1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine. One area of interest is the development of new cancer treatments based on the inhibition of cell proliferation and induction of apoptosis. Another area of interest is the potential therapeutic applications of 1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine and its potential applications in a variety of disease states.

Synthesis Methods

1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine can be synthesized through a variety of methods, including the reaction of 4-methyl-1H-pyrazole-1-carboxylic acid with methylamine and acetic anhydride. Other methods involve the use of different reagents and catalysts, but all result in the formation of 1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine as the final product.

Scientific Research Applications

1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine has been studied extensively for its potential use in scientific research, particularly in the fields of cancer research and neuroscience. In cancer research, 1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for the development of new cancer treatments. In neuroscience, 1-methyl-3-[(4-methyl-1H-pyrazol-1-yl)carbonyl]-1H-pyrazol-5-amine has been found to modulate the activity of certain neurotransmitters, suggesting that it may have potential therapeutic applications in the treatment of neurological disorders.